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Compound of Interest

Compound Name:
4-(N-(M-

Tolyl)carbamoyl)morpholine

CAS No.: 13606-73-0

Cat. No.: B5832538

Get Quote

4-(N-(m-Tolyl)carbamoyl)morpholine (CAS: 13606-73-0) is a synthetic organic amide utilized

in advanced drug development and chemical research. According to its standardized hazard

profile, this compound presents an Acute Oral Toxicity hazard (H302: Harmful if swallowed)[1].

Because it is a lipophilic morpholine derivative, it can be readily absorbed through

compromised dermal barriers or mucous membranes, especially when solubilized in organic

solvents like Dimethyl Sulfoxide (DMSO).

This guide provides authoritative, step-by-step protocols for the safe handling, solubilization,

and disposal of this compound, ensuring your laboratory operations are both scientifically

rigorous and strictly compliant with leading safety standards.

Mechanistic Rationale for PPE Selection
Safety protocols are only effective when the physical chemistry of the hazard is understood.

The following Personal Protective Equipment (PPE) is strictly required based on the

compound's properties:
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Hand Protection (Nitrile Gloves): As an organic amide, 4-(N-(m-
tolyl)carbamoyl)morpholine can permeate standard latex. Nitrile gloves provide a superior

steric barrier against the compound and the polar aprotic solvents (e.g., DMSO, DMF)

typically used to dissolve it.

Eye Protection (Safety Goggles): To prevent ocular exposure to aerosolized micro-

particulates during the weighing process, ANSI Z87.1 compliant unvented safety goggles

must be worn.

Body Protection (Lab Coat): A standard cotton or flame-retardant (FR) lab coat prevents

particulate accumulation on street clothes, mitigating the risk of secondary oral ingestion.

Engineering Controls (Fume Hood): All active handling must occur within a certified chemical

fume hood. To ensure the capture of airborne particulates, the hood must maintain an

average face velocity of 80–120 feet per minute (fpm), in accordance with the ANSI/ASSP

Z9.5-2022 standard for laboratory ventilation[2].

Quantitative PPE Specifications
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PPE Category Required Specification
Mechanistic Purpose /
Justification

Gloves
100% Nitrile, ≥ 0.12 mm

thickness

Prevents dermal absorption;

resists permeation by polar

aprotic solvents (DMSO/DMF).

Eye Wear ANSI Z87.1 Unvented Goggles

Blocks aerosolized powder

from contacting ocular mucous

membranes.

Lab Coat 100% Cotton or Nomex (FR)

Acts as a physical barrier

against particulate settling on

personal clothing.

Respirator N95 or P100 (If outside hood)

Filters >95% of airborne

particulates during spill

response or ventilation failure.

Fume Hood Face Velocity: 80–120 fpm

Captures and exhausts

aerosolized dust, validating the

ANSI/ASSP Z9.5 standard[3].

Self-Validating Operational Workflow
To ensure a self-validating system, every step of this protocol includes a verification check

before proceeding to the next phase. This methodology aligns with the safety frameworks

outlined in Prudent Practices in the Laboratory[4].

Step 1: Pre-Operation Setup & Validation

Verify Airflow: Check the digital monitor on the chemical fume hood. Do not proceed unless

the face velocity reads between 80 and 120 fpm[3]. (Self-validation: Tape a small piece of

tissue to the bottom of the sash; it should pull gently and consistently inward).

Inspect PPE: Don your lab coat and safety goggles. Put on a pair of nitrile gloves and

inspect them for micro-tears by trapping air in the glove and applying light pressure.
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Clear Workspace: Remove incompatible chemicals (e.g., strong oxidizers or acids) from the

fume hood to prevent cross-contamination.

Step 2: Active Handling & Weighing

Prepare Equipment: Place a calibrated analytical balance inside the fume hood. Use an anti-

static weighing boat to prevent the lipophilic powder from dispersing due to static charge.

Transfer Compound: Keep the fume hood sash at the designated safe operating height

(typically 18 inches). Use a clean, dry stainless steel spatula to transfer the 4-(N-(m-
tolyl)carbamoyl)morpholine.

Seal Container: Immediately recap the primary chemical container once the desired mass is

achieved to minimize environmental exposure.

Step 3: Solubilization

Add Solvent: If preparing a stock solution, slowly add your solvent (e.g., DMSO) to the

weighing boat or transfer the powder to a sealed vial before adding solvent.

Cautionary Note: DMSO drastically enhances the dermal penetration of dissolved solutes. If

a drop of the solution contacts your glove, immediately doff the glove, wash your hands, and

don a new pair.

Step 4: Post-Handling Decontamination

Surface Cleaning: Wipe down the balance, spatulas, and fume hood surface with a wipe

dampened with 70% ethanol or isopropanol.

Doffing PPE: Remove gloves using the "glove-in-glove" technique to ensure the

contaminated exterior never touches your bare skin. Wash hands thoroughly with soap and

water.
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1. Pre-Operation
Verify Hood (80-120 fpm)

Inspect PPE

2. Weighing
Use Anti-static boat

Keep Sash at 18 inches

3. Solubilization
Add Solvent (e.g., DMSO)

Monitor Glove Integrity

4. Decontamination
Wipe surfaces (70% EtOH)

Doff gloves safely

5. Waste Disposal
Store in sealed, labeled

hazardous waste container

Click to download full resolution via product page

Figure 1: Operational workflow for handling 4-(N-(m-tolyl)carbamoyl)morpholine.

Waste Disposal and Spill Management Plan
Proper disposal and rapid spill response are critical to maintaining laboratory integrity and

protecting personnel.

Waste Disposal Protocol:

Solid Waste: Contaminated wipes, empty vials, and disposable spatulas must be placed in a

designated, puncture-resistant hazardous solid waste container.

Liquid Waste: Solutions containing 4-(N-(m-tolyl)carbamoyl)morpholine and organic

solvents must be collected in compatible, clearly labeled solvent waste carboys. Never mix

organic amide waste with strong acids.
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Spill Response Decision Matrix: If a spill occurs, immediately halt operations and assess the

volume and location of the spill.

Minor Spill (< 50 mg, contained inside the fume hood):

Do not sweep dry powder, as this generates hazardous aerosols.

Dampen an absorbent laboratory wipe with water or a mild solvent (like isopropanol).

Gently wipe up the powder, working from the outside of the spill toward the center.

Dispose of the wipe in the solid hazardous waste container and wash the area with soap

and water.

Major Spill (> 50 mg, or any spill outside the fume hood):

Immediately evacuate the immediate workspace to prevent inhalation of aerosolized dust.

Prevent drafts by closing laboratory doors.

Contact your institutional Environmental Health and Safety (EHS) office immediately.

Only personnel wearing a fitted P100/N95 respirator and heavy-duty nitrile gloves should

attempt cleanup, utilizing a HEPA-filtered vacuum or wet-wipe method.
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Spill Detected:
4-(N-(m-Tolyl)carbamoyl)morpholine

Assess Spill Size & Location

Small Spill (< 50 mg)
Contained in Hood

 Minor / Contained

Large Spill (> 50 mg)
Or Outside Hood

 Major / Uncontained

1. Dampen wipe with solvent
2. Wipe gently (no dust)
3. Dispose in solid waste

1. Evacuate immediate area
2. Prevent draft/aerosolization

3. Contact EHS

Click to download full resolution via product page

Figure 2: Spill response decision tree for 4-(N-(m-tolyl)carbamoyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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